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Compound of Interest

Compound Name: Tcn-201

Cat. No.: B1682607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of Tcn-201, a selective GluN1/GluN2A N-methyl-D-aspartate (NMDA) receptor antagonist.

Adherence to these guidelines is essential to ensure a safe laboratory environment and the

integrity of your research. Tcn-201 is intended for research use only and is not for human or

veterinary use.

Immediate Safety and Handling Protocols
Tcn-201 is a potent neuroactive compound, and its full toxicological properties are not yet

completely understood. Therefore, it is imperative to handle this compound with a high degree

of caution. The following personal protective equipment (PPE) and handling procedures are

mandatory.

Personal Protective Equipment (PPE):
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Equipment Specification Rationale

Eye Protection
ANSI-approved safety glasses

with side shields or goggles.

Protects eyes from splashes or

fine particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be necessary for large

quantities or if dust is

generated.

Minimizes inhalation of the

compound.

Body Protection Laboratory coat.
Prevents contamination of

personal clothing.

Handling Procedures:

Engineering Controls: Handle Tcn-201 in a chemical fume hood to minimize inhalation

exposure.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling.

Aerosol and Dust Prevention: Avoid creating dust or aerosols. Handle the solid form with

care.

Emergency Procedures
In the event of an exposure or spill, follow these procedures immediately:
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and copious amounts of water. Remove

contaminated clothing and wash before reuse.

Seek medical attention if irritation develops.

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.

Ingestion
Wash out mouth with water provided the person

is conscious. Call a physician.

Accidental Release Measures:

In case of a spill, wear appropriate PPE. For small spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in a sealed container for disposal. For large spills, evacuate the

area and contact your institution's environmental health and safety department.

Logistical Information: Storage and Disposal
Proper storage and disposal are critical for maintaining the stability of Tcn-201 and ensuring

environmental safety.

Storage:
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Form
Storage
Temperature

Duration Notes

Solid (Powder) +4°C Long-term
Store in a dry, well-

ventilated place.

Stock Solutions (in

DMSO)
-20°C or -80°C

Up to 1 month (-20°C)

or 1 year (-80°C)

Aliquot to avoid

repeated freeze-thaw

cycles. Solutions are

unstable and should

be freshly prepared if

possible.

Disposal Plan:

Dispose of Tcn-201 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations. Contact a licensed professional waste disposal

service to dispose of this material. Do not allow the chemical to enter drains or waterways.

Experimental Protocols and Data
Tcn-201 is a selective antagonist for NMDA receptors containing the GluN2A subunit.[1] Its

mechanism of action involves non-competitive, allosteric inhibition.[2]

Quantitative Data Summary:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1682607?utm_src=pdf-body
https://www.benchchem.com/product/b1682607?utm_src=pdf-body
https://www.caymanchem.com/product/19086/tcn-201
https://pmc.ncbi.nlm.nih.gov/articles/PMC3384000/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Weight 461.89 g/mol [3][4]

Molecular Formula C₂₁H₁₇ClFN₃O₄S [3][4]

CAS Number 852918-02-6 [3][4]

pIC₅₀ (GluN1/GluN2A) 6.8 [5]

pIC₅₀ (GluN1/GluN2B) <4.3 [5]

Solubility in DMSO ≥100 mM [4]

Solubility in Water Insoluble

Solubility in Ethanol Insoluble

Key Experimental Protocol: Preparation of a Tcn-201 Stock Solution

This protocol provides a step-by-step guide for preparing a stock solution of Tcn-201 for in vitro

experiments.

Acclimate: Allow the vial of solid Tcn-201 to equilibrate to room temperature before opening

to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Tcn-201 powder.

Dissolving: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve the desired

concentration (e.g., for a 10 mM stock solution, add the appropriate volume of DMSO to your

weighed Tcn-201).

Vortexing: Vortex the solution until the Tcn-201 is completely dissolved. Gentle warming in a

water bath may be used to aid dissolution.

Storage: Store the stock solution in aliquots at -20°C or -80°C.

Mechanism of Action Visualization
The following diagram illustrates the experimental workflow for assessing the selectivity of Tcn-
201 for GluN2A-containing NMDA receptors.
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Caption: Experimental workflow for determining Tcn-201 selectivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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